Cas no 861439-50-1 (N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine)

• Product Name: N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine
• CAS No: 861439-50-1
• MF: C₁₃H₁₃F₃N₄
• MW: 282.264332532883
• MDL: MFCD04970610
• CID: 3059541
• PubChem ID: 19576651
• Update Time: 2025-04-21

N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine
• CS-0330844
• 861439-50-1
• N1-[4-Phenyl-6-(trifluoromethyl)-2-pyrimidinyl]-1,2-ethanediamine
• N1-[4-PHENYL-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]ETHANE-1,2-DIAMINE
• AKOS000310888
• N-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine
• N1-(4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine
• N'-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine
• MFCD04970610
• DTXSID801167607
• SB59151
• STK349782

• MDL： MFCD04970610
• Inchi： 1S/C13H13F3N4/c14-13(15,16)11-8-10(9-4-2-1-3-5-9)19-12(20-11)18-7-6-17/h1-5,8H,6-7,17H2,(H,18,19,20)
• InChI Key： WBCZOUBRSFPZTN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2)=NC(=N1)NCCN)(F)F

Computed Properties

• Exact Mass: 282.10923092Da
• Monoisotopic Mass: 282.10923092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines